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Compound of Interest

Compound Name: HKGreen-41

Cat. No.: B8136118

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the use of HKGreen-4l, a highly sensitive
fluorescent probe for the detection of peroxynitrite (ONOO~™) in living adherent cells.

Introduction

HKGreen-4l is a green fluorescent probe designed for the specific and sensitive detection of
peroxynitrite, a potent biological oxidant implicated in a range of physiological and pathological
processes.[1][2][3] The probe operates on a peroxynitrite-triggered oxidative N-dearylation
reaction, which results in a significant fluorescence turn-on response, allowing for the
visualization of ONOO~™ levels in cellular and tissue samples.[2][3]

Quantitative Data

The following table summarizes the key quantitative properties of the HKGreen-4l probe:
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Property Value Reference
Maximum Excitation
520 nm
Wavelength
Maximum Emission
543 nm
Wavelength
Molecular Formula C36H30N2011
Molecular Weight 666.63 g/mol

Recommended Stock Solution

Concentration

10 mM in DMSO

Recommended Working

Solution Concentration

1-10 pM in serum-free medium
or PBS

Recommended Incubation

Time

5-30 minutes at room

temperature

Experimental Protocols

This section details the step-by-step methodology for staining adherent cells with HKGreen-4l.

Reagent Preparation
1. Preparation of 10 mM HKGreen-4l Stock Solution:

e Dissolve 1 mg of HKGreen-4l in 150 pL of anhydrous DMSO.

» Vortex thoroughly to ensure the probe is completely dissolved.

o Store the stock solution at -20°C to -80°C, protected from light. Avoid repeated freeze-thaw

cycles.

2. Preparation of 1-10 uM HKGreen-41 Working Solution:

¢ On the day of the experiment, dilute the 10 mM stock solution in a serum-free cell culture

medium or Phosphate Buffered Saline (PBS) to the desired final concentration (typically
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between 1-10 pM).

e The optimal concentration may vary depending on the cell type and experimental conditions,
and should be determined empirically.

Staining Protocol for Adherent Cells

1. Cell Seeding:

o Culture adherent cells on sterile glass coverslips or in a multi-well imaging plate suitable for
fluorescence microscopy.

o Seed the cells at a density that will result in a sub-confluent monolayer (approximately 70-
80% confluency) at the time of staining.

2. Probe Loading:
e Remove the cell culture medium from the wells.
¢ \Wash the cells once with warm PBS.

o Add the freshly prepared HKGreen-4l working solution to the cells, ensuring the entire cell
monolayer is covered (e.g., 100 uL for a single well of a 96-well plate).

o Gently swirl the plate to ensure even distribution of the probe.

 Incubate the cells at room temperature for 5-30 minutes, protected from light. The optimal
incubation time should be determined for each cell line and experimental setup.

3. Washing:
 After incubation, gently remove the HKGreen-4l working solution.

e Wash the cells twice with warm cell culture medium or PBS for 5 minutes each time to
remove any excess probe.

4. Imaging:

e The cells are now ready for imaging.
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o Observe the cells using a fluorescence microscope equipped with a standard FITC filter set.

o Capture images using an excitation wavelength of approximately 520 nm and collecting the

emission at around 543 nm.

Visualizations
Experimental Workflow

HKGreen-4l Staining Workflow for Adherent Cells
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Click to download full resolution via product page

Caption: Workflow for HKGreen-4l staining of adherent cells.
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Caption: HKGreen-4l detects peroxynitrite via oxidative N-dearylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for HKGreen-4I
Staining in Adherent Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8136118#hkgreen-4i-staining-protocol-for-adherent-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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